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Compound of Interest

Compound Name: Ononetin

Cat. No.: B1677329

For Immediate Reference: Proper Disposal of Ononetin is Critical for Environmental Safety.
This document provides essential safety protocols and detailed disposal procedures for
Ononetin, a deoxybenzoin compound utilized in scientific research. Adherence to these
guidelines is crucial for ensuring personnel safety and mitigating environmental contamination.

Key Safety and Hazard Information

Ononetin is classified under the Globally Harmonized System (GHS) with the following primary
hazards:

e H302: Harmful if swallowed.
e H410: Very toxic to aquatic life with long lasting effects.

Due to these classifications, specific handling and disposal protocols are mandatory.

Physical and Chemical Properties of Ononetin

A summary of Ononetin's key physical and chemical properties is provided in the table below
for easy reference.
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Property Value
Chemical Formula C15H1404
Molar Mass 258.27 g/mol
Appearance Solid

CAS Number 487-49-0
GHS Hazard Codes H302, H410

Personal Protective Equipment (PPE) for Handling
Ononetin

To ensure the safety of laboratory personnel, the following Personal Protective Equipment
(PPE) must be worn when handling Ononetin.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1677329?utm_src=pdf-body
https://www.benchchem.com/product/b1677329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Handling Ononetin

Wear

Required Personal Protective Equipment (PPE)

Lab Coat Wear
(or chemical-resistant apron)

y

Chemical-Resistant Gloves
(e.g., Nitrile)

Wear

y

Safety Glasses with Side Shields
(or Goggles)

Proceed with Work

Click to download full resolution via product page

Figure 1. Essential PPE for handling Ononetin.

Ononetin Disposal Procedures

The following step-by-step guide outlines the mandatory procedures for the proper disposal of
Ononetin waste to prevent harm to personnel and the environment.

Step 1: Waste Segregation and Collection

» Designate a Waste Container: Use a dedicated, chemically compatible, and clearly labeled
hazardous waste container. The container must have a secure lid and be in good condition.

e Labeling: The label must include the words "Hazardous Waste," the full chemical name
"Ononetin," and the associated hazard pictograms (e.g., skull and crossbones,
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environment).

e Segregation: Do not mix Ononetin waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

Step 2: Storage of Ononetin Waste

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

e This area should be secure, well-ventilated, and away from general laboratory traffic.

o Ensure secondary containment is used to prevent the spread of material in case of a leak.

Step 3: Arranging for Disposal

o Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS department to arrange for a hazardous waste pickup.

o Documentation: Complete any required waste disposal forms as per your institution's
protocols.

The overall workflow for the disposal of Ononetin is illustrated in the diagram below.
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Ononetin Waste Generated

Place in a Labeled,
Leak-Proof Hazardous
Waste Container

.

Store in a Designated
Satellite Accumulation Area
with Secondary Containment

.

Submit a Chemical Waste
Pickup Request to EHS

Professional Disposal by
Approved Waste Management

Click to download full resolution via product page

Figure 2. Ononetin waste disposal workflow.

Spill Management Procedures

In the event of an Ononetin spill, immediate and appropriate action is necessary to mitigate
exposure and environmental contamination.

Small Spills (less than 1 gram)

+ Alert Personnel: Notify others in the immediate area of the spill.

« Don PPE: Ensure you are wearing the appropriate PPE as outlined in Figure 1.
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o Containment: Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to
prevent the solid from becoming airborne.

o Collection: Carefully sweep the spilled material and absorbent into a designated hazardous
waste container. Avoid creating dust.

o Decontamination: Wipe the spill area with a damp cloth or paper towel. Place the used
cleaning materials into the hazardous waste container.

o Disposal: Seal and label the container as hazardous waste and arrange for disposal through
your EHS department.

Large Spills (more than 1 gram) or Spills Outside a
Ventilated Area

o Evacuate: Immediately evacuate the area.

« |solate: Close the doors to the affected area to prevent the spread of dust.

e Notify: Contact your institution's EHS department and emergency services immediately.
» Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

By adhering to these safety and disposal protocols, researchers, scientists, and drug
development professionals can handle Ononetin responsibly, ensuring a safe laboratory
environment and protecting our ecosystems.

 To cite this document: BenchChem. [Ononetin: Comprehensive Safety and Disposal Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677329#0ononetin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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